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Compound of Interest

Compound Name:
1-(2-Chloroethoxy)-3-

ethoxybenzene

CAS No.: 915924-31-1

Cat. No.: B1516966 Get Quote

Executive Summary: Immediate Action Required
1-(2-Chloroethoxy)-3-ethoxybenzene is a halogenated aromatic ether used primarily as a

synthesis intermediate. Unlike general organic solvents, its disposal is strictly regulated due to

the chlorine substituent, which generates corrosive hydrochloric acid (HCl) and potential

dioxins upon improper combustion.

Core Directive: This material must NEVER be disposed of down the drain or mixed with non-

halogenated solvent waste streams. It requires segregation for high-temperature incineration

with flue gas scrubbing.

Part 1: Chemical Intelligence & Hazard Profile
To handle this chemical safely, you must understand its molecular behavior. The molecule

consists of an electron-rich benzene ring (ethoxybenzene core) and an alkyl chloride tail.

Physicochemical Properties
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Property Data Operational Implication

Physical State Liquid (typically)

Requires secondary

containment to prevent

spreading.

Solubility Lipophilic (Organic solvents)

Incompatible with aqueous

waste streams; will form

biphasic layers.

Reactivity Stable, but alkylating agent

The chloro-ethyl group is a

potential alkylating agent.

Avoid contact with strong

nucleophiles.

Flash Point >110°C (Estimated)

Combustible but not highly

flammable. Classified as Class

IIIB Combustible Liquid.

GHS Hazard Classification
H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[3][4]

H411: Toxic to aquatic life with long-lasting effects (inferred from structural analogs).

Part 2: The Disposal Protocol (Step-by-Step)
This protocol is designed to meet EPA RCRA standards (40 CFR Part 261) and ensure

laboratory safety.

Phase 1: Pre-Disposal Stabilization
Before moving the waste to storage, ensure it is chemically stable.
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Check pH: Although the pure chemical is neutral, synthesis residues may be acidic. Test a

small aliquot. If pH < 4, neutralize carefully with Sodium Bicarbonate (NaHCO₃) to prevent

container corrosion.

Quench Reactivity: If the waste contains unreacted reagents (e.g., thionyl chloride or strong

bases used in its synthesis), quench slowly in a fume hood before packaging.

Phase 2: Waste Segregation (The "Halogenated" Rule)
You must segregate this chemical into the Halogenated Waste Stream.

Why? Standard incinerators cannot handle high chlorine content. Burning this compound

without scrubbers releases acidic gases (HCl) and can form toxic dioxins.

Container Selection: Use High-Density Polyethylene (HDPE) or Glass. Do not use metal

cans (corrosion risk).

Phase 3: Packaging and Labeling
Select Container: 4L or 20L HDPE Carboy (UN Rated).

Labeling: Attach a hazardous waste tag immediately upon the first drop entering the

container.

Constituents: Write "1-(2-Chloroethoxy)-3-ethoxybenzene" (Do not use abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Stream ID: Clearly mark "HALOGENATED ORGANIC."

Phase 4: The Disposal Workflow Diagram
The following decision matrix outlines the logical flow for disposing of this specific compound.
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Critical Compliance Check

Start: Waste Generation
1-(2-Chloroethoxy)-3-ethoxybenzene

Is it mixed with other solvents?

Analyze Mixture Composition

Yes

Segregate to HALOGENATED Stream
(Do NOT mix with Acetone/Ethanol)

No (Pure)

Does mixture contain >1% Halogens?

Yes (Always for this chemical)

Select Container:
HDPE or Glass (No Metal)

Labeling:
Full Chemical Name + 'Halogenated'

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration w/ Scrubbers

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and packaging of halogenated aromatic ethers.

Note the critical checkpoint preventing mixture with non-halogenated streams.

Part 3: Emergency Response Procedures
In the event of a spill or exposure, immediate action limits long-term injury.

Spill Management (Small Scale < 500 mL)
Evacuate & Ventilate: Clear the immediate area.[3] Open fume hood sashes to max safe

height.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If outside a hood,

use a half-mask respirator with organic vapor cartridges (black/yellow band).

Absorb: Use a universal sorbent (vermiculite or polypropylene pads). Do not use combustible

materials like sawdust.

Clean Up: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated

with 1-(2-Chloroethoxy)-3-ethoxybenzene."

Exposure First Aid
Skin Contact: The lipophilic nature allows skin penetration. Wash immediately with soap and

lukewarm water for 15 minutes. Do not use ethanol (it enhances absorption).

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2] Seek medical attention

immediately due to potential corneal damage.

Part 4: Regulatory Compliance & Waste Codes
Proper coding ensures the waste contractor treats the material correctly.
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Regulatory Body Classification Code/Designation

EPA (RCRA) Halogenated Solvent/Organic

F001/F002 (if spent solvent) or

D001 (if ignitable mixture). If

pure substance, manage as

Non-Regulated Hazardous

Waste (unless state-specific

codes apply).

DOT (Transport)
Environmentally Hazardous

Substance

UN 3082 (Environmentally

hazardous substance, liquid,

n.o.s.)

European Waste Halogenated Organic

07 01 03* (Organic

halogenated solvents, washing

liquids and mother liquors)

Scientist's Note: While this specific CAS may not be on the EPA "P" or "U" list, the "Cradle-to-

Grave" liability applies. You are responsible for declaring the halogen content to your waste

vendor to prevent incinerator damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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